Cas no 1421526-85-3 (1-methyl-2-oxo-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-methyl-2-oxo-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,2-dihydropyridine-3-carboxamide
• CAS No: 1421526-85-3
• MF: C₁₈H₁₅F₃N₂O₃
• MW: 364.318515062332
• CID: 5822929
• PubChem ID: 71802989
• Update Time: 2025-07-17

1-methyl-2-oxo-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-oxo-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,2-dihydropyridine-3-carboxamide
• AKOS024554711
• 1-methyl-2-oxo-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)-1,2-dihydropyridine-3-carboxamide
• F6412-1657
• 1-Methyl-2-oxo-N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]pyridine-3-carboxamide
• 1-methyl-2-oxo-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}-1,2-dihydropyridine-3-carboxamide
• 1421526-85-3
• VU0547741-1

• Inchi： 1S/C18H15F3N2O3/c1-23-10-5-8-15(17(23)25)16(24)22-9-2-3-11-26-14-7-4-6-13(12-14)18(19,20)21/h4-8,10,12H,9,11H2,1H3,(H,22,24)
• InChI Key： YOADKDRTLQKZIQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OCC#CCNC(C1=CC=CN(C)C1=O)=O)(F)F

Computed Properties

• Exact Mass: 364.10347683g/mol
• Monoisotopic Mass: 364.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-methyl-2-oxo-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,2-dihydropyridine-3-carboxamide

Comprehensive Analysis of 1-methyl-2-oxo-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}-1,2-dihydropyridine-3-carboxamide (CAS 1421526-85-3)

The compound 1-methyl-2-oxo-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}-1,2-dihydropyridine-3-carboxamide, identified by its CAS number 1421526-85-3, represents a significant advancement in the field of medicinal chemistry. This molecule, with its intricate structure featuring a trifluoromethylphenoxy moiety and a dihydropyridine core, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its unique pharmacophore design, which combines lipophilic and electron-withdrawing properties, making it a promising candidate for targeting specific biological pathways.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by the need for novel therapeutics in oncology and inflammatory diseases. The 1-methyl-2-oxo-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}-1,2-dihydropyridine-3-carboxamide structure aligns with this trend, as its carboxamide and alkynyl ether functionalities are known to interact with key enzymatic targets. This has led to increased searches for "CAS 1421526-85-3 suppliers" and "dihydropyridine derivatives in drug design," reflecting its growing relevance in the pharmaceutical industry.

The trifluoromethyl group in this compound is a critical feature, as it enhances metabolic stability and binding affinity—a topic frequently explored in "fluorinated compounds in medicinal chemistry" discussions. Additionally, the but-2-yn-1-yl linker provides rigidity, which is advantageous for optimizing drug-target interactions. These attributes make CAS 1421526-85-3 a subject of interest in academic and industrial research, with publications often highlighting its synthetic routes and structure-activity relationships (SAR).

From a synthetic perspective, the preparation of 1-methyl-2-oxo-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}-1,2-dihydropyridine-3-carboxamide involves multi-step organic transformations, including Sonogashira coupling and amide bond formation. These methods are widely searched by chemists seeking "efficient synthesis of dihydropyridine carboxamides." The compound's CAS registry number 1421526-85-3 ensures precise identification in chemical databases, facilitating collaboration and innovation in drug development.

Beyond its chemical properties, the potential therapeutic applications of CAS 1421526-85-3 are a hot topic. Its structural resemblance to known kinase inhibitors has prompted investigations into its efficacy against specific disease markers. Queries like "biological activity of trifluoromethylphenoxy derivatives" and "dihydropyridine-based therapeutics" underscore the compound's versatility. Furthermore, its lipophilicity and bioavailability profiles are frequently analyzed in preclinical studies, aligning with the industry's focus on ADME optimization.

In conclusion, 1-methyl-2-oxo-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}-1,2-dihydropyridine-3-carboxamide (CAS 1421526-85-3) exemplifies the intersection of innovative chemistry and therapeutic potential. Its design leverages contemporary trends in fluorinated drug candidates and targeted small molecules, making it a valuable subject for ongoing research. As the scientific community continues to explore its capabilities, this compound is poised to contribute significantly to advancements in precision medicine and molecular pharmacology.